Cas no 51482-99-6 (3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE)

• Product Name: 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE
• CAS No: 51482-99-6
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 935413
• PubChem ID: 17567357
• Update Time: 2025-05-28

3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE
• DTXSID50589653
• VSSFPEXVAQWJQM-UHFFFAOYSA-N
• t-butyl-beta-alaninate hydrochloride
• 3-(tert-butylamino)propanoic acid;hydrochloride
• EN300-27332
• SCHEMBL2653260
• 1170178-46-7
• 51482-99-6
• G33369
• 3-(TERT-BUTYLAMINO)PROPANOICACIDHYDROCHLORIDE
• tert-butyl-beta-alanine hydrochloride
• AKOS027380172
• tert-butyl beta-alanine hydrochloride
• Z235348197
• N-tert-Butyl-beta-alanine--hydrogen chloride (1/1)

• Inchi： 1S/C7H15NO2.ClH/c1-7(2,3)8-5-4-6(9)10;/h8H,4-5H2,1-3H3,(H,9,10);1H
• InChI Key： VSSFPEXVAQWJQM-UHFFFAOYSA-N
• SMILES： Cl.OC(CCNC(C)(C)C)=O

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.04210

Additional information on 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE

Comprehensive Guide to 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE (CAS No. 51482-99-6): Properties, Applications, and Industry Insights

3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE (CAS No. 51482-99-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of 3-(tert-butylamino)propanoic acid exhibits unique physicochemical properties, making it valuable for synthetic applications. With a molecular formula of C₇H₁₆ClNO₂, this white crystalline powder has become a subject of interest for researchers exploring modified amino acid derivatives and their potential in drug development.

The compound's tert-butylamino group contributes to its steric hindrance characteristics, influencing its reactivity in nucleophilic substitution reactions. Recent studies highlight its role as a building block for peptide mimetics, particularly in designing compounds with enhanced metabolic stability. Analytical techniques like HPLC purity analysis and mass spectrometry characterization are routinely employed to verify the quality of this material, which typically shows ≥98% purity in commercial samples.

In pharmaceutical applications, 51482-99-6 serves as a precursor for bioactive molecule synthesis. Its structural features make it particularly useful for creating targeted drug delivery systems, a hot topic in current medicinal chemistry research. The hydrochloride salt form improves solubility in aqueous systems compared to the free base, addressing one of the key challenges in formulation development that many researchers frequently search for solutions to.

From a safety perspective, proper handling of 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE requires standard laboratory precautions. While not classified as hazardous under normal conditions, material safety data sheets (MSDS) recommend using personal protective equipment during manipulation. Storage conditions typically suggest keeping the compound in tightly sealed containers at room temperature, protected from moisture - a common query among laboratory technicians working with hygroscopic compounds.

The synthesis of CAS 51482-99-6 typically involves the reaction of tert-butylamine with acrylic acid derivatives, followed by hydrochlorination. Process optimization for this compound has been a focus area for green chemistry initiatives, with researchers exploring catalyst systems that minimize byproduct formation. These advancements align with growing industry demands for sustainable synthetic routes, a trending topic in chemical manufacturing discussions.

Analytical characterization of 3-(TERT-BUTYLAMINO)PROPANOIC ACID HCL includes spectroscopic verification through NMR (both ¹H and ¹³C), FTIR, and elemental analysis. The compound's melting point range (typically 195-198°C) serves as an important quality control parameter. These analytical aspects frequently appear in search queries from quality control professionals seeking compound verification methods.

In biochemical applications, the tert-butyl group in 51482-99-6 provides steric protection against enzymatic degradation, making it valuable for developing stable peptide analogs. This property has sparked interest in protease resistance studies, particularly for therapeutic peptides - a rapidly growing segment in the pharmaceutical industry. Recent patent literature reveals innovative uses of this compound in GPCR-targeting molecules, connecting to current drug discovery trends.

The commercial availability of 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE has expanded in recent years, with suppliers offering various packaging options from gram-scale quantities for research to kilogram batches for process development. Pricing considerations often involve factors like bulk purity requirements and custom synthesis options, common concerns for procurement specialists searching for this material.

Regulatory status of CAS 51482-99-6 varies by region, but it generally falls under standard chemical regulations rather than specialized controls. Documentation requirements typically include certificates of analysis and safety data sheets, with some manufacturers providing additional GMP-grade options for pharmaceutical applications - a differentiation point that frequently appears in supplier comparisons.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development, areas receiving increased attention in drug design. The compound's balanced lipophilicity (logP ~0.8) makes it particularly interesting for blood-brain barrier penetration studies, connecting to neuroscience research trends. These applications position 3-(TERT-BUTYLAMINO)PROPANOIC ACID HYDROCHLORIDE as a versatile intermediate with growing importance in medicinal chemistry.